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For researchers, scientists, and drug development professionals in the United States,

navigating the landscape of animal welfare regulations is a critical aspect of ensuring ethical

and compliant research. The two primary sets of federal regulations governing the humane

care and use of animals in research are the Animal Welfare Act (AWA), enforced by the U.S.

Department of Agriculture (USDA), and the Public Health Service (PHS) Policy on Humane

Care and Use of Laboratory Animals, overseen by the Office of Laboratory Animal Welfare

(OLAW) at the National Institutes of Health (NIH). While both aim to ensure the well-being of

research animals, they differ in their scope, oversight mechanisms, and specific requirements.

This guide provides an objective comparison of these two regulatory frameworks, supported by

available data, to assist researchers in understanding their obligations.

Key Distinctions at a Glance
The fundamental difference lies in the legal authority and the range of animals covered. The

USDA's regulations are mandated by federal law, the Animal Welfare Act, while the PHS Policy

is a condition for receiving funding from PHS agencies, including the NIH.[1] A significant

distinction is the scope of species covered. The PHS Policy applies to all live vertebrate

animals used in research, research training, and biological testing activities conducted or

supported by the PHS.[2] In contrast, the USDA's definition of "animal" under the AWA is more

circumscribed, covering warm-blooded animals but specifically excluding birds, rats of the

genus Rattus, and mice of the genus Mus bred for use in research.[1]
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Quantitative Comparison of Oversight and
Compliance
To provide a clearer picture of the operational differences between the two regulatory bodies,

the following tables summarize available data on the number of covered entities and

enforcement activities. It is important to note that the reporting periods and methodologies for

data collection may differ between the USDA and OLAW.

Metric USDA/APHIS (FY2024) PHS/OLAW (2009-2016)

Covered Entities

~17,500 licensees and

registrants (includes breeders,

dealers, exhibitors, and

research facilities)

>1,500 Assured institutions

Inspections/Investigations ~9,700 inspections conducted

Data not publicly available in

this format (relies on self-

reporting and for-cause

investigations)

Enforcement Actions

209 cases opened, 134 official

warnings, 19 administrative

orders, 16 licenses revoked

6,575 compliance cases

opened

Most Common Non-

Compliance Issues

Data not specified in the

summary report

Animal study protocol issues

(32%), Failure to follow

institutional policies (15%),

Clinical issues (13%), Animal

husbandry (12%)

Primary Species Involved in

Non-Compliance

Data not specified in the

summary report

Rodents (73%), Nonhuman

primates (7%), Ungulates

(4%), Fish (4%)

Table 1: Comparison of USDA and PHS/OLAW Oversight and Enforcement Data. Data for

USDA/APHIS is from FY2024 reports.[3] Data for PHS/OLAW is a summary of compliance

cases from 2009-2016.[4] It is important to note that OLAW's oversight is primarily based on
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institutional self-reporting, and the number of "cases" does not directly equate to the number of

site inspections.

Experimental Protocol: A Representative Approach
to Assessing Animal Welfare
While specific studies directly comparing animal welfare under USDA and PHS regulations are

not readily available, a representative experimental protocol to assess the impact of different

housing and enrichment standards on rodent well-being can be outlined. This protocol is based

on established principles of animal welfare science.

Objective: To compare the effects of standard USDA-compliant housing versus PHS/Guide-

compliant enriched housing on the welfare of laboratory mice.

Animals: 100 C57BL/6 mice (50 male, 50 female), 8 weeks of age.

Housing Conditions:

Group 1 (USDA Standard): 50 mice (25 male, 25 female) housed in standard shoebox cages

with corn cob bedding and ad libitum food and water. No additional enrichment is provided.

Group 2 (PHS/Guide Enriched): 50 mice (25 male, 25 female) housed in similar cages but

with the addition of nesting material (e.g., Nestlets), a shelter (e.g., a small hut), and a

gnawing object (e.g., a small wood block).

Experimental Parameters to be Measured:

Physiological Indicators of Stress:

Fecal corticosterone metabolites will be measured weekly from collected fecal samples to

assess chronic stress levels.

Body weight will be recorded weekly.

Behavioral Indicators of Well-being:
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Home cage behavior: Video recordings of the home cages will be analyzed for the

frequency and duration of species-typical behaviors (e.g., nesting, foraging, climbing)

versus abnormal repetitive behaviors (e.g., bar-mouthing, stereotypy).

Anxiety-like behavior: Mice will be tested in an elevated plus maze at the end of the 4-

week study period to assess anxiety levels.

Cognitive function: A novel object recognition test will be performed to assess learning and

memory.

Health Indicators:

A daily health check will be conducted to look for any signs of illness or injury (e.g., ruffled

fur, hunched posture, lesions).

Data Analysis: Data will be analyzed using appropriate statistical methods (e.g., t-tests,

ANOVA) to compare the outcomes between the two housing groups.

Visualizing the Regulatory Workflows
The following diagrams illustrate the distinct oversight and compliance workflows for the USDA

Animal Welfare Regulations and the PHS Policy.
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USDA Animal Welfare Act Oversight

Animal Welfare Act (Federal Law)

USDA APHIS Animal Care

Research Facility Registration Annual Unannounced Inspection

IACUC Establishment (min. 3 members) Inspection Report Issued

Compliance Non-Compliance

Enforcement Action (e.g., fine, license suspension)
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PHS Policy Oversight

Receives PHS Funding

NIH Office of Laboratory Animal Welfare (OLAW)

Animal Welfare Assurance Submitted to OLAW

For-Cause Inspection (if warranted)

Compliance

IACUC Establishment (min. 5 members)

Institutional Self-Reporting (Annual Reports, Non-Compliance Reports)

Non-Compliance

Identified by institution

OLAW Action (e.g., require corrective action, suspend Assurance)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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